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Compound of Interest

Compound Name: 3,6-Dioxabicyclo[3.1.0]hexane

Cat. No.: B1293499

Essential Safety and Handling Guide for 3,6-
Dioxabicyclo[3.1.0]hexane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3,6-Dioxabicyclo[3.1.0]hexane
(CAS No. 285-69-8). Adherence to these protocols is essential for ensuring laboratory safety
and regulatory compliance.

Hazard Identification and Classification:

3,6-Dioxabicyclo[3.1.0]hexane is classified as a hazardous substance with the following
primary concerns|[1]:

e Flammable Liquid: It is a flammable liquid and vapor[1][2].
o Skin Irritant: Causes skin irritation[1].
o Eye Irritant: Causes serious eye irritation[1].

e Respiratory Irritant: May cause respiratory irritation[1].
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Hazard
Classification

GHS Pictogram

Signal Word Hazard Statement

Flammable Liquids

H226: Flammable

GHS02 Warning o
(Category 3) liquid and vapour[1]
Skin Irritation ) H315: Causes skin
GHSO07 Warning S
(Category 2) irritation[1]
Eye Irritation ] H319: Causes serious
GHSO07 Warning o
(Category 2) eye irritation[1]
Specific target organ
toxicity — Single
] H335: May cause
exposure (Category GHSO07 Warning

3), Respiratory tract

irritation

respiratory irritation[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,6-

Dioxabicyclo[3.1.0]hexane to minimize exposure and ensure personal safety.
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Body Part Required PPE Standard/Specification

Safety glasses with side

shields or chemical safety
European Standard EN 166 or

Eyes/Face goggles. A face shield may be
OSHA approved[1][3].

required in situations with a

higher risk of splashing[2].

Chemically resistant gloves. o
EU Directive 89/686/EEC and

Hands Proper glove removal
the standard EN374[1].

technigue must be followed.

Vapor respirator. Use in a well-  NIOSH/MSHA or European
Respiratory ventilated area, preferably Standard EN 149 approved

under a chemical fume hood. respirator[2][3].

] ) Wear compatible chemical-
Protective clothing, such as a ] ]
Body resistant clothing to prevent
lab coat. ]
skin exposure[2][3].

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Handling and Storage Protocol:

o Engineering Controls: Always handle 3,6-Dioxabicyclo[3.1.0]hexane in a well-ventilated
area, preferably within a chemical fume hood[2][3]. Ensure that safety showers and eyewash
stations are readily accessible[1][3]. Use explosion-proof electrical, ventilating, and lighting
equipment[1][2].

» Safe Handling Practices: Keep the container tightly closed when not in use[1][2]. Ground and
bond the container and receiving equipment to prevent static discharge[1][2]. Use only non-
sparking tools[1][2]. Avoid contact with skin, eyes, and clothing[2][3]. Do not eat, drink, or
smoke in the handling area[1].
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» Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, open flames,
and hot surfaces[1][2]. Keep the container tightly closed and upright[1].

Spill Management Protocol:

o Immediate Actions: Evacuate non-essential personnel from the spill area. Ensure adequate
ventilation. Remove all sources of ignition[4].

o Containment: For small spills, absorb the material with an inert absorbent such as sand,
silica gel, or universal binder[2][4]. For large spills, contain the spill by bunding[2].

o Cleanup: Use spark-proof tools to collect the absorbed material into a suitable, closed
container for disposal[2][4].

e Decontamination: Thoroughly clean the contaminated area.
Disposal Plan:

All waste materials must be disposed of in accordance with local, regional, and national
regulations[?2].

o Chemical Waste: Unused or contaminated 3,6-Dioxabicyclo[3.1.0]hexane should be
treated as hazardous waste. One approved method of disposal is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber[2][3].

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with applicable laws and good laboratory practices[1].

o Empty Containers: Dispose of empty containers as unused product[2].

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 3,6-
Dioxabicyclo[3.1.0]hexane in a laboratory setting.
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Workflow for Handling 3,6-Dioxabicyclo[3.1.0]hexane
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Caption: Logical workflow for the safe handling and disposal of 3,6-
Dioxabicyclo[3.1.0]hexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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